7-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid;hydrochloride

• IUPAC Name: 7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H10FNO2.ClH/c11-7-3-6-5-12-2-1-8(6)9(4-7)10(13)14;/h3-4,12H,1-2,5H2,(H,13,14);1H
• InChI Key: PTEKGBCKUHOKHD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=CC(=C2)F)C(=O)O.Cl
• Molecular Formula: C10H11ClFNO2
• Molecular Weight: 231.65 g/mol

Description

7-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2305255-07-4. It has a molecular weight of 231.65 and its IUPAC name is 7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10FNO2.ClH/c11-7-3-6-5-12-2-1-8 (6)9 (4-7)10 (13)14;/h3-4,12H,1-2,5H2, (H,13,14);1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 231.65.

Scientific Research Applications

Synthesis and Antibacterial Activities

• Fluoroquinolones, including compounds with fluoro and piperazinyl substitutions, are known for their potent antibacterial activities. These compounds are synthesized and evaluated for their effectiveness against various bacterial strains, including drug-resistant types. For example, novel fluoroquinolones with specific substitutions have shown significant in vitro and in vivo antimycobacterial activities against Mycobacterium tuberculosis, including multi-drug-resistant strains (Senthilkumar et al., 2009).

Antioxidative Properties

• The study of 4-hydroxyquinoline derivatives has revealed their potential antioxidative or prooxidative effects depending on their structural features and distributive status. This research demonstrates the importance of structural variations in modifying the biological activities of quinoline derivatives, which could be relevant for the development of antioxidant drugs (Liu et al., 2002).

Antitumor Activities

• Certain fluoroquinolone derivatives have been investigated for their antitumor activities. Research into novel synthetic pathways and the biological evaluation of these compounds has highlighted their potential as both antibacterial and anticancer agents. The structural modifications in these compounds can lead to potent activities against specific cancer cell lines, demonstrating the versatility of fluoroquinolones in therapeutic applications (Al-Trawneh et al., 2010).

Structure-Activity Relationships

• The study of structure-activity relationships (SAR) in fluoroquinolone derivatives contributes to the understanding of how specific substitutions influence their antibacterial efficacy. This research aids in the design of more effective antibacterial agents by identifying the optimal structural features for targeting a broad spectrum of bacterial pathogens (Cooper et al., 1990).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.